Cas no 144977-91-3 (2-(3-(4-hydroxybenzoyl)phenyl)propanoic acid)

• Product Name: 2-(3-(4-hydroxybenzoyl)phenyl)propanoic acid
• CAS No: 144977-91-3
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 4762066
• Update Time: 2025-05-23

2-(3-(4-hydroxybenzoyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Ketoprofen Impurity 11
• Ketoprofen Impurity 36
• 2-(3-(4-Hydroxybenzoyl)phenyl)propanoic acid
• 2-(3-(4-hydroxybenzoyl)phenyl)propanoic acid

• Inchi： 1S/C16H14O4/c1-10(16(19)20)12-3-2-4-13(9-12)15(18)11-5-7-14(17)8-6-11/h2-10,17H,1H3,(H,19,20)
• InChI Key： LYEUJNWXWAUVAP-UHFFFAOYSA-N
• SMILES： C(C1C=CC(O)=CC=1)(C1C=CC=C(C(C)C(=O)O)C=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-(3-(4-hydroxybenzoyl)phenyl)propanoic acid

2-(3-(4-Hydroxybenzoyl)phenyl)propanoic Acid (CAS No. 144977-91-3): A Comprehensive Overview

2-(3-(4-Hydroxybenzoyl)phenyl)propanoic acid (CAS No. 144977-91-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as HPPA, is characterized by its unique molecular structure, which includes a hydroxybenzoyl group and a propanoic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-(3-(4-Hydroxybenzoyl)phenyl)propanoic acid is C₁₅H₁₄O₄, and its molecular weight is approximately 266.27 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its formulation and delivery.

HPPA has been the subject of numerous studies due to its potential therapeutic applications. Recent research has focused on its anti-inflammatory and analgesic properties, which are attributed to its ability to inhibit cyclooxygenase (COX) enzymes. COX enzymes are key mediators of inflammation and pain, and inhibitors of these enzymes have been widely used in the treatment of various inflammatory conditions, such as osteoarthritis and rheumatoid arthritis.

In addition to its anti-inflammatory effects, 2-(3-(4-Hydroxybenzoyl)phenyl)propanoic acid has shown promise in the treatment of neurodegenerative diseases. Studies have demonstrated that it can modulate the activity of certain neurotransmitters and protect neurons from oxidative stress. This neuroprotective potential makes it a candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of HPPA have also been extensively studied. It has been found to have good oral bioavailability, which is crucial for its use as an oral medication. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted through urine and feces.

Clinical trials involving 2-(3-(4-Hydroxybenzoyl)phenyl)propanoic acid have shown promising results in terms of safety and efficacy. Phase I trials have demonstrated that it is well-tolerated at therapeutic doses, with minimal side effects reported. Phase II trials are currently underway to further evaluate its therapeutic potential in larger patient populations.

The synthesis of HPPA involves several steps, including the formation of the hydroxybenzoyl group and the coupling with propanoic acid. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. These synthetic methods are crucial for ensuring a consistent supply of high-quality material for research and clinical applications.

In conclusion, 2-(3-(4-Hydroxybenzoyl)phenyl)propanoic acid (CAS No. 144977-91-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the development of novel therapeutic agents.